Cas no 36413-60-2 (Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-rel-)
36413-60-2 structure
Product Name:Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-rel-
Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-rel-
- QUINIC ACID
- 1,3,4,5-Tetrahydroxy-cyclohexancarbonsaeure
- 1,3,4,5-tetrahydroxy-cyclohexanecarboxylic acid
- Chinasaeure
- Cordycepinsaeure
- Cyclohexantetrol-(1.3.4.5)-carbonsaeure-(1)
- Hexahydro-1,3,4,5-tetrahydroxybenzoic acid
- AB00514049
- EINECS 253-023-5
- (1R,3S,4R,5S)-1,3,4,5-tetrahydroxycyclohexanecarboxylic acid
- BDBM50591795
- SR-01000838829
- DTXSID701337780
- SR-01000838829-2
- HMS2235F23
- CHEBI:36124
- 1D-1(OH),3,4/5-tetrahydroxycyclohexanecarboxylic acid
- Q27116711
- A,5R)-1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid
- A,3R,4
- SMR001233454
- BPBio1_001328
- AI3-63020
- CHEMBL444501
- MLS002154154
- NSC 1115
- HMS2098M08
- Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1alpha,3alpha,4alpha,5beta)-
- 1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid (1alpha,3alpha,4alpha,5beta)-
- 36413-60-2
- BSPBio_001206
- (+)-quinic acid
- (3S,5S)-1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid
- NCGC00142589-01
- Prestwick3_001103
- rel-(1
- AAWZDTNXLSGCEK-DRMQKGJZSA-N
- Quinate QUINIC ACID Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1.alpha.,3.alpha.,4.alpha.,5.beta.)- Quinic acid
- Kinic acid
- L-Quinic acid
- D-Quinic acid
- (-)-Quinic acid
- Chinic acid
-
- Inchi： 1S/C7H12O6/c8-3-1-7(13,6(11)12)2-4(9)5(3)10/h3-5,8-10,13H,1-2H2,(H,11,12)/t3-,4-,5?,7?/m0/s1
- InChI Key： AAWZDTNXLSGCEK-ZHQZDSKASA-N
- SMILES： OC1(C(=O)O)C[C@@H](C([C@H](C1)O)O)O
Computed Properties
- Exact Mass: 192.06300
- Monoisotopic Mass: 192.063388
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 118
Experimental Properties
- Color/Form: White transparent crystal. It exists in the bark of cinchona. It has a strong sour taste. It can form lactone in high humidity
- Density: 1.828
- Boiling Point: 438.4°Cat760mmHg
- Flash Point: 233.1°C
- PSA: 118.22000
- LogP: -2.32140
- Solubility: Soluble in 2.5 parts of water \ ethanol and glacial acetic acid, insoluble in ether
Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-rel- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
36413-60-2 (Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, (1a,3R,4a,5R)-rel-) Related Products
- 5949-29-1(Citric acid monohydrate)
- 6100-05-6(Potassium citrate monohydrate)
- 10402-15-0(Copper Citrate)
- 866-83-1(Potassium Citrate Monobasic)
- 77-92-9(Citric acid)
- 77-95-2(D(-)-Quinic Acid)
- 3012-65-5(Diammonium hydrogen citrate)
- 1123-28-0(1-Hydroxycyclohexanecarboxylic acid)
- 6205-14-7(Hydroxycitric Acid (Technical Grade))
- 7778-49-6(Potassium citrate)
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